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Compound of Interest

Compound Name: Inflachromene

Cat. No.: B608102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Inflachromene (ICM) is a potent anti-inflammatory agent that functions by directly binding to

High Mobility Group Box 1 (HMGB1) and HMGB2 proteins, thereby inhibiting their pro-

inflammatory activities.[1][2][3][4] Its ability to modulate key signaling pathways involved in

inflammation, such as the NF-κB and MAPK pathways, makes it a valuable tool for research in

neuroinflammatory disorders, sepsis, and other inflammatory conditions.[2][5][6] Proper

preparation of Inflachromene stock solutions is critical for obtaining reproducible and reliable

experimental results in cell culture applications. This document provides detailed protocols for

the preparation, storage, and handling of Inflachromene stock solutions to ensure optimal

performance and stability.

Physicochemical and Solubility Data
A comprehensive understanding of the physicochemical properties of Inflachromene is

essential for its effective use in experimental settings. The following table summarizes key data

for Inflachromene.
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Property Value Reference

Synonym ICM [1][3]

Molecular Formula C₂₁H₁₉N₃O₄ [1][3]

Molecular Weight 377.4 g/mol [1][3]

Purity ≥95% [1]

Appearance Crystalline solid [1]

Storage (Solid) -20°C [1][7]

Stability (Solid) ≥ 4 years [1][3]

UV/Vis. (λmax) 281 nm [1][3]

Solubility Profile
The choice of solvent is critical for preparing a stable and effective stock solution.

Inflachromene exhibits varying solubility in different solvents.

Solvent Solubility Reference

DMSO ~30 mg/mL [1][3][7]

Dimethylformamide (DMF) ~30 mg/mL [1][3]

Ethanol ~2.5 mg/mL [1]

1:4 DMSO:PBS (pH 7.2) ~0.2 mg/mL [1][3][7]

Note: For aqueous buffers, it is recommended to first dissolve Inflachromene in DMSO and

then dilute with the aqueous buffer.[1] Aqueous solutions are not recommended for storage for

more than one day.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Inflachromene Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Inflachromene in

Dimethyl Sulfoxide (DMSO), a commonly used solvent for cell culture applications.

Materials:

Inflachromene (crystalline solid)

Anhydrous/molecular sieve-treated DMSO

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Optional: Ultrasonic bath

Procedure:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to

prevent contamination of the stock solution.

Equilibration: Allow the vial of Inflachromene to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of Inflachromene solid using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.774 mg of Inflachromene (Molecular Weight = 377.4 g/mol ).

Dissolution:

Transfer the weighed Inflachromene to a sterile tube.

Add the calculated volume of DMSO to achieve a final concentration of 10 mM. For 3.774

mg of Inflachromene, add 1 mL of DMSO.
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Cap the tube securely and vortex thoroughly until the solid is completely dissolved. Gentle

warming to 37°C and brief sonication can aid in dissolution if necessary.[7]

Sterilization (Optional): If required, the stock solution can be filter-sterilized using a 0.22 µm

syringe filter compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, amber

microcentrifuge tubes or cryovials to minimize freeze-thaw cycles and light exposure.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2] Ensure the tubes are tightly sealed.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the 10 mM DMSO stock solution to final working

concentrations in cell culture medium.

Materials:

10 mM Inflachromene stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile pipette tips and tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Inflachromene stock solution at room

temperature.

Serial Dilution (Recommended): To ensure accurate final concentrations, it is recommended

to perform serial dilutions rather than a single large dilution.

For example, to prepare a 10 µM working solution from a 10 mM stock, first prepare an

intermediate dilution (e.g., 1 mM or 100 µM) in cell culture medium.
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Then, further dilute the intermediate solution to the final desired concentration.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the pre-

warmed complete cell culture medium. For example, to make 1 mL of a 10 µM working

solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mixing: Gently mix the final working solution by pipetting or inverting the tube. Avoid vigorous

vortexing which can cause shearing of cellular components in the medium.

Immediate Use: Use the freshly prepared working solution immediately for treating cells. Do

not store diluted aqueous solutions.[1]

Important Considerations:

Solvent Toxicity: DMSO can be toxic to cells at higher concentrations. Ensure the final

concentration of DMSO in the cell culture medium is kept low, typically below 0.5%, and

include a vehicle control (medium with the same concentration of DMSO) in your

experiments.

Cell Line Variability: The optimal working concentration of Inflachromene and the tolerance

to DMSO can vary between different cell lines. It is advisable to perform a dose-response

experiment to determine the optimal concentration for your specific cell type. Inflachromene
has been shown to have no significant toxicity in BV-2 microglial cells or neurons at

concentrations up to 100 µM and 10 µM, respectively, for 24 hours.[2][6]

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps for preparing the Inflachromene stock solution.
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Caption: Workflow for preparing Inflachromene stock and working solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b608102?utm_src=pdf-body-img
https://www.benchchem.com/product/b608102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflachromene's Mechanism of Action
Inflachromene exerts its anti-inflammatory effects by targeting HMGB1/2 and inhibiting

downstream inflammatory signaling pathways.

Inflachromene Signaling Pathway Inhibition
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Caption: Inflachromene inhibits HMGB1/2-mediated inflammatory pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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